Cas no 692057-07-1 (6-chloro-1,3-Dioxolo[4,5-b]pyridine)

• Product Name: 6-chloro-1,3-Dioxolo[4,5-b]pyridine
• CAS No: 692057-07-1
• MF: C₆H₄ClNO₂
• MW: 157.554460525513
• CID: 1116142
• PubChem ID: 12563081
• Update Time: 2025-06-10

6-chloro-1,3-Dioxolo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-1,3-Dioxolo[4,5-b]pyridine
• 6-chloro-[1,3]dioxolo[4,5-b]pyridine
• AB73686
• 692057-07-1
• 6-CHLORO-2H-[1,3]DIOXOLO[4,5-B]PYRIDINE
• EN300-300681
• SCHEMBL3206770

• Inchi： 1S/C6H4ClNO2/c7-4-1-5-6(8-2-4)10-3-9-5/h1-2H,3H2
• InChI Key： ITEXNDRPLZKDTR-UHFFFAOYSA-N
• SMILES： ClC1C=NC2=C(C=1)OCO2

Computed Properties

• Exact Mass: 156.9930561g/mol
• Monoisotopic Mass: 156.9930561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 31.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 6-chloro-1,3-Dioxolo[4,5-b]pyridine

Introduction to 6-Chloro-1,3-Dioxolo[4,5-b]pyridine (CAS No. 692057-07-1)

6-Chloro-1,3-dioxolo[4,5-b]pyridine, a compound with the CAS number 692057-07-1, is a unique and versatile molecule that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its distinctive chemical structure, which includes a chlorinated pyridine ring fused with a dioxolane moiety. The presence of these functional groups endows the molecule with a range of interesting properties and potential applications.

The chemical structure of 6-chloro-1,3-dioxolo[4,5-b]pyridine is particularly noteworthy. The chloro substituent at the 6-position of the pyridine ring introduces a strong electron-withdrawing effect, which can influence the reactivity and stability of the molecule. Additionally, the dioxolane ring provides a cyclic ether framework that can participate in various chemical reactions and interactions. These structural features make 6-chloro-1,3-dioxolo[4,5-b]pyridine an attractive candidate for synthetic transformations and biological studies.

In recent years, there has been a growing interest in the use of 6-chloro-1,3-dioxolo[4,5-b]pyridine as a building block in the synthesis of more complex molecules. Researchers have explored its potential in the development of novel pharmaceuticals, particularly in the areas of anticancer and antiviral agents. For instance, studies have shown that derivatives of 6-chloro-1,3-dioxolo[4,5-b]pyridine can exhibit potent inhibitory activity against specific enzymes involved in cancer cell proliferation and viral replication.

The synthetic accessibility of 6-chloro-1,3-dioxolo[4,5-b]pyridine has also been a subject of extensive research. Various synthetic routes have been developed to efficiently produce this compound from readily available starting materials. One notable method involves the reaction of 6-chloropyridin-3-one with ethylene glycol under acidic conditions to form the dioxolane ring. This approach not only provides high yields but also allows for easy functionalization of the molecule through subsequent modifications.

Beyond its synthetic utility, 6-chloro-1,3-dioxolo[4,5-b]pyridine has shown promise in biological assays. In vitro studies have demonstrated that this compound can interact with specific protein targets, modulating their activity and function. For example, it has been reported that certain derivatives of 6-chloro-1,3-dioxolo[4,5-b]pyridine can selectively bind to kinases involved in signal transduction pathways, thereby inhibiting cancer cell growth. These findings highlight the potential of this compound as a lead structure for drug discovery efforts.

The pharmacological properties of 6-chloro-1,3-dioxolo[4,5-b]pyridine have also been investigated in preclinical models. Animal studies have shown that this compound and its derivatives exhibit favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These characteristics are crucial for their development as therapeutic agents. Furthermore, preliminary clinical trials have begun to evaluate the safety and efficacy of these compounds in human subjects.

In addition to its applications in medicine, 6-chloro-1,3-dioxolo[4,5-b]pyridine has found use in other areas such as materials science and analytical chemistry. Its unique electronic properties make it suitable for incorporation into functional materials with specific optical or electronic behaviors. For instance, researchers have explored its use in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

The environmental impact of 6-chloro-1,3-dioxolo[4,5-b]pyridine is another important consideration. Studies have shown that this compound is relatively stable under ambient conditions and does not pose significant environmental risks when handled properly. However, it is essential to follow standard safety protocols during synthesis and handling to ensure worker safety and environmental protection.

In conclusion, 6-chloro-1,3-dioxolo[4,5-b]pyridine (CAS No. 692057-07-1) is a multifaceted compound with a wide range of potential applications in chemistry and biology. Its unique chemical structure and favorable properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its behavior and utility, it is likely that this compound will play an increasingly important role in various scientific disciplines.